Cas no 959-55-7 (Benzyldimethyloctylammonium chloride)

• Product Name: Benzyldimethyloctylammonium chloride
• CAS No: 959-55-7
• MF: C₁₇H₃₀ClN
• MW: 283.879804134369
• MDL: MFCD00050250
• CID: 886560
• PubChem ID: 329761276
• Update Time: 2025-06-08

Benzyldimethyloctylammonium chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanaminium, N,N-dimethyl-N-octyl-, chloride
• N-Benzyl-N,N-dimethyl-N-octylammonium chloride
• Benzyldimethyloctylaminium·chloride
• Benzyloctyldimethylaminium·chloride
• N-benzyl-N,N-diMethyloctan-1-aMiniuM chloride
• benzyldimethyloctylammonium chloride
• benzyl-dimethyl-octylazanium,chloride
• AMMONIUM,BENZYLDIMETHYLOCTYL-,CHLORIDE
• benzyldimethyl-n-octylammonium chloride
• EINECS 213-502-1
• N,N-benzyldimethyloctylammonium chloride
• N,N-Dimethyl-N-octylbenzenemethanaminium chloride
• N-Caprylyl-N,N-dimethylbenzylammonium chloride
• octyl dimethylbenzylammonium chloride
• octylbenzalkonium chloride
• benzyl-dimethyl-octylazanium;chloride
• OC19CZY82T
• Benzenemethanaminium, N,N-dimethyl-N-octyl-, chloride (1:1)
• Octyl-dimethyl-benzylammonium chloride
• AMMONIUM, BENZYLDIMETHYLOCTYL-, CHLORIDE
• dimethyloctylbenzylammonium
• Ammonium, benzyldimethyloctyl-, chloride (8CI)
• Benzenemethanaminium, N,N-dimethyl-N-octyl-, chloride (9CI)
• Benzyldimethyloctylammonium chloride (6CI, 7CI)
• Benzyloctyldimethylammonium chloride
• Dimethylbenzyl-n-octylammonium chloride
• N-Benzyldimethyloctylammonium chloride
• Octylbenzyldimethylammonium chloride
• Octyldimethylbenzylammonium chloride
• QBA 811
• Sanisol 08
• Benzyldimethyloctylammonium chloride

• MDL： MFCD00050250
• Inchi： 1S/C17H30N.ClH/c1-4-5-6-7-8-12-15-18(2,3)16-17-13-10-9-11-14-17;/h9-11,13-14H,4-8,12,15-16H2,1-3H3;1H/q+1;/p-1
• InChI Key： PXFDQFDPXWHEEP-UHFFFAOYSA-M
• SMILES： [Cl-].C1C=CC(C[N+](CCCCCCCC)(C)C)=CC=1

Computed Properties

• Exact Mass: 283.20700
• Monoisotopic Mass: 283.207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• PSA: 0.00000
• LogP: 1.62750

Benzyldimethyloctylammonium chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H312-H314-H400
• Warning Statement： P273-P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2923 8/PG 3
• WGK Germany：3
• Hazard Category Code： 21/22-34-50
• Safety Instruction： 36/37/39-45-61
• RTECS：BO7040000
• Hazardous Material Identification：

Additional information on Benzyldimethyloctylammonium chloride

Comprehensive Guide to Benzyldimethyloctylammonium Chloride (CAS No. 959-55-7): Properties, Applications, and Industry Insights

Benzyldimethyloctylammonium chloride (CAS No. 959-55-7), a quaternary ammonium compound, is widely recognized for its versatile applications in industrial, pharmaceutical, and consumer products. This cationic surfactant exhibits excellent antimicrobial, emulsifying, and stabilizing properties, making it a critical ingredient in formulations ranging from disinfectants to personal care products. With increasing global demand for hygiene-enhancing chemicals, this compound has gained significant attention due to its efficacy against a broad spectrum of microorganisms.

The molecular structure of Benzyldimethyloctylammonium chloride combines a hydrophobic octyl chain with a hydrophilic benzyl group, enabling it to disrupt microbial cell membranes effectively. Researchers and manufacturers frequently search for "quaternary ammonium compounds uses" or "CAS 959-55-7 safety data," reflecting growing interest in its biocidal performance and regulatory compliance. Recent studies highlight its role in surface-active formulations, particularly in healthcare settings where infection control is paramount.

In the cosmetics industry, Benzyldimethyloctylammonium chloride serves as a conditioning agent in hair care products, leveraging its antistatic and softening properties. Searches like "best antimicrobial for cosmetics" or "quat surfactants in shampoos" underscore its relevance. Its compatibility with other ingredients and low irritation potential make it a preferred choice for mild yet effective formulations. Additionally, its stability under varying pH conditions enhances its utility in diverse product lines.

Environmental and safety considerations are frequently discussed topics. While Benzyldimethyloctylammonium chloride is biodegradable under specific conditions, queries such as "eco-friendly quaternary ammonium compounds" or "CAS 959-55-7 environmental impact" indicate user concerns. Regulatory bodies like the EPA and EU REACH have evaluated its profile, emphasizing proper handling to minimize ecological risks. Innovations in green chemistry are driving the development of modified analogs with reduced toxicity.

Industrial applications extend to textile softening, paper manufacturing, and water treatment, where its cationic properties improve process efficiency. Trending searches like "quats in wastewater treatment" or "959-55-7 industrial grade" reflect its cross-sector utility. Recent advancements focus on optimizing its concentration for cost-effective solutions without compromising performance, addressing industry demands for sustainable alternatives.

Future prospects for Benzyldimethyloctylammonium chloride include nanotechnology integrations, such as antimicrobial coatings for medical devices, responding to searches like "nanomaterials with quaternary ammonium." As R&D continues, its role in advanced material science and smart formulations is expected to expand, solidifying its position as a multifunctional compound in modern chemistry.